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Compound of Interest

Compound Name: 2-Chloro-5-cyclobutylthiazole
Cat. No.: B11765343
Get Quote

2-Chloro-5-(chloromethyl)thiazole is a highly reactive, bifunctional heterocyclic compound. Its
structure, featuring a chlorinated thiazole ring and a chloromethyl substituent, makes it an
exceptionally versatile intermediate in organic synthesis. The thiazole ring is a privileged
scaffold in medicinal chemistry and agrochemistry, frequently found in biologically active
molecules.[1][2] The two distinct chlorine atoms exhibit differential reactivity, allowing for
selective, stepwise functionalization, a crucial attribute for constructing complex molecular
architectures.

Physicochemical Properties and Specifications

Sourcing high-quality starting materials is paramount for reproducible and successful synthesis.
The table below summarizes the key physical and chemical properties of 2-Chloro-5-
(chloromethyl)thiazole, compiled from leading supplier data.
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Property Value Source(s)
CAS Number 105827-91-6 [31[4]1[5]
Molecular Formula CaHs3CI2NS [31[5]
Molecular Weight 168.04 g/mol [31[5]
White to light yellow powder,
Appearance _ _ [31[61[7]
crystal, or low melting solid
Melting Point 29-31 °C [8]
Boiling Point 268.6+32.0 °C (Predicted) [3]
Density ~1.503 g/cm?3 (Predicted) [3]
Refractive Index (n20/D) ~1.571 [3]
N Soluble in methanol, toluene;
Solubility ) ) ] [31[7119]
practically insoluble in water
2-8°C, inert atmosphere,
Storage Temperature [31[7][10]

protect from light and moisture

Commercial Supplier Landscape

A variety of chemical suppliers offer 2-Chloro-5-(chloromethyl)thiazole in different grades and
quantities, from research-scale to bulk production. When selecting a supplier, researchers
should prioritize providers who offer comprehensive analytical data, including a Certificate of
Analysis (CoA), to ensure material identity and purity.
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Supplier Available Grade / Purity Notes
) Provides detailed
_ _ Analytical Standard, 298.0% _ _
Sigma-Aldrich physicochemical and safety

(HPLC)

data.

Apollo Scientific

295%

A well-established supplier for

research chemicals.[4]

Tokyo Chemical Industry (TCI)

>98.0% (GC)

Offers various building blocks

for organic synthesis.[6]

ECHEMI (Marketplace)

Industrial & Pharmaceutical
Grade (98-99.5%)

Connects various Chinese
manufacturers and suppliers
like Hangzhou KieRay Chem
and Greenbo Biochem.[9][11]

ChemicalBook (Marketplace)

Varies by supplier

Lists multiple suppliers,
including 3B Pharmachem and
Lizet Chemical.[12][13]

AdipoGen Life Sciences

Purity determined by NMR

Marketed for research use only
(RUO).[7]

IndiaMART (Marketplace)

Industrial Grade, =96%

Connects Indian suppliers like
Biopharma Centrum Private
Limited.[8]

Synthetic Pathways and Mechanistic Insight

The industrial synthesis of 2-Chloro-5-(chloromethyl)thiazole is crucial for its availability as a

commodity intermediate. A prevalent method involves the chlorination and cyclization of a

suitable precursor, such as a 2-haloallyl isothiocyanate.[14][15]

A common approach involves reacting 2-chloroallyl isothiocyanate with a chlorinating agent like

elemental chlorine or sulfuryl chloride.[15][16] The reaction proceeds through a chlorination-

cyclization cascade to form the stable thiazole ring. The choice of solvent and temperature is

critical to control reaction kinetics and minimize the formation of by-products.
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Synthetic Pathway of 2-Chloro-5-(chloromethyl)thiazole

Chlorinating Agent

(Z-Chloroallyl Isothlocyanateg (e.g., Cl2, SO:Cl)

Chlorination-Cyclization
Reaction

Thiazole Hydrochloride
Intermediate

Hydrolysis / Neutralization

(e.g., with water or NaHCO3)

(Z-ChIoro-5-(ch|oromethy|)thiazole)
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Caption: Key steps in the synthesis of 2-Chloro-5-(chloromethyl)thiazole.
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Core Applications in Synthesis

The utility of this compound stems from its role as a precursor to high-value molecules in both
the agrochemical and pharmaceutical sectors.

e Agrochemicals: It is a cornerstone intermediate for the synthesis of neonicotinoid
insecticides, most notably Thiamethoxam and Clothianidin.[3][12][14] The chloromethyl
group serves as a reactive handle for introducing the complex side chains characteristic of
these potent insecticides.

e Pharmaceuticals: The compound is a documented intermediate in the synthesis of Ritonavir,
a protease inhibitor used in the treatment of HIV/AIDS.[3][12][14] This highlights its value in
constructing complex, chiral drug molecules.

» Versatile Chemical Building Block: Its bifunctional nature allows it to be a starting point for a
wide range of other thiazole derivatives. For example, the chloromethyl group can be
displaced to create thiols, amines, or other functionalized side chains, while the 2-chloro
position can be targeted in cross-coupling reactions.[17]

Applications of 2-Chloro-5-(chloromethyl)thiazole
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Caption: Role as a central precursor in multiple high-value chemical syntheses.
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Quality Control and Analytical Protocols

Ensuring the purity of starting materials is a non-negotiable aspect of chemical research. The
identity and purity of 2-Chloro-5-(chloromethyl)thiazole are typically confirmed using a
combination of standard analytical techniques.

e High-Performance Liquid Chromatography (HPLC): The primary method for assessing purity
(typically >98.0%).[18]

e Gas Chromatography (GC): Suitable for analyzing volatile components and purity.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the chemical structure by
analyzing the *H and 3C environments.[18]

Protocol: Purity Verification by HPLC

This protocol provides a self-validating framework for researchers to confirm the purity of a
newly acquired batch.

o Standard Preparation: Accurately weigh a reference standard of 2-Chloro-5-
(chloromethyl)thiazole and dissolve it in a suitable solvent (e.g., HPLC-grade acetonitrile) to
create a stock solution of known concentration (e.g., 1 mg/mL). Prepare a series of dilutions
to create a calibration curve.

o Sample Preparation: Prepare a sample of the newly acquired material at a concentration that
falls within the range of the calibration curve.

o Chromatographic Conditions (Typical):

[e]

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pym).

o

Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water.

Flow Rate: 1.0 mL/min.

[¢]

[¢]

Detection: UV detector at a suitable wavelength (e.g., 254 nm).

[e]

Injection Volume: 10 pL.
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e Analysis: Inject the standards and the sample. The retention time of the major peak in the
sample should match that of the reference standard.

e Quantification: Calculate the purity of the sample by comparing its peak area to the
calibration curve. The result should align with the purity stated on the supplier's Certificate of
Analysis. Any significant deviation warrants further investigation or communication with the
supplier.

Safety, Handling, and Storage Protocols

2-Chloro-5-(chloromethyl)thiazole is a hazardous substance and must be handled with
appropriate precautions.[5] Safety Data Sheets (SDS) from suppliers consistently classify it as
toxic and corrosive.[10][19][20]

Key Hazards:
 Toxicity: Toxic in contact with skin and harmful if swallowed.[5][6]
» Corrosivity: Causes severe skin burns and eye damage.[5][6][20]

o Sensitization: May cause an allergic skin reaction.[5][6]

Mandatory Laboratory Handling Protocol

e Engineering Controls: All manipulations must be performed inside a certified chemical fume
hood to avoid inhalation of vapors or dust.[10][21] Ensure a safety shower and eyewash
station are immediately accessible.[10][21]

o Personal Protective Equipment (PPE):

[¢]

Hand Protection: Wear impermeable gloves (e.g., nitrile).[10]

o

Eye Protection: Wear chemical safety goggles with side-shields or a face shield.[10][22]

[e]

Body Protection: Wear a flame-resistant lab coat and appropriate protective clothing.[10]
[22]
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» Handling: Avoid direct contact with the substance.[10] Do not breathe dust or vapors.[19][20]
Smoking, eating, and drinking are strictly prohibited in the handling area.[19]

o Storage: Store in a cool (2-8°C), dry, well-ventilated area in a tightly closed, original
container.[3][10] Store locked up and away from incompatible materials.[10][20][22]

» Disposal: Dispose of waste materials and contaminated containers in accordance with local,

state, and federal regulations. Do not release into the environment.[20][21]

/

Safe Handling Workflow

Acquire Compound

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

[Work in Fume HoocD

:

Perform Chemical Manipulation]

y

{

Store Properly
2-8°C, Tightly Seal

Exposure Occurs

Remove Contaminated Clothing
Seek Immediate Medical Attentio

Rinse Affected Area (15+ min)
n

Evacuate Area
Use Spill Kit
Dispose as Hazardous Waste
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Caption: Essential workflow for safe handling and emergency response.

References
e ChemPoint. (2023, January 3). SAFETY DATA SHEET.

e Apollo Scientific. (2007, July 12). SAFETY DATA SHEET 2-CHLORO-5-
(CHLOROMETHYL)-1,3-THIAZOLE.

o ECHEMI. 2-Chloro-5-(chloromethyl)thiazole SDS, 105827-91-6 Safety Data Sheets.

e Georganics. (2011, January 27). SAFETY DATA SHEET 2-CHLORO-5-CHLOROMETHYL
THIAZOLE.

» Fisher Scientific. (2009, September 1). SAFETY DATA SHEET 2-Chloro-5-
(chloromethyl)thiophene.

e NINGBO INNO PHARMCHEM CO.,LTD. (2025, March 2). 2-Chloro-5-(chloromethyl)thiazole:
Comprehensive Overview and Applications.

e Tokyo Chemical Industry (India) Pvt. Ltd. 2-Chloro-5-(chloromethyl)thiazole | 105827-91-6.

e lbrahim, S. R. M., et al. (2021). Synthetic approaches and pharmaceutical applications of
chloro-containing molecules for drug discovery: A critical review. PMC. [Link]

e Google Patents. EP1031566A1 - Process for the preparation of 2-chloro-5-chloromethyl-
thiazole.

e BenchChem. (2025, December). Application Notes and Protocols: 2-Chlorothiazole-5-thiol as
a Versatile Building Block in Organic Synthesis.

o Google Patents. WO1997023469A1 - Process for the preparation of 2-chloro-5-
chloromethyl-thiazole.

o ECHEMI. Buy 2-Chloro-5-chloromethylthiazole industrial Grade from Hangzhou KieRay
Chem Co.,LTD.

e Suzhou Senfeida Chemical Co., Ltd. China 2-Chloro-5-chloromethylthiazole Manufacturers
Suppliers Factory.

e BenchChem. (2025). Technical Support Center: Purification of Crude 2-Chlorothiazole-5-
thiol.

o ECHEMI. High quality 2-Chloro-5-chloromethylthiazole CAS NO.105827-91-6.

e Shanghai Theorem Chemical Technology Co., Ltd. China China 2-Chloro-5-
chloromethylthiazole Manufacturers, Suppliers.

o Justia Patents. (2002, April 19). Method for producing 2-chloro-5-chloromethyl-1,3-thiazol.

» Sigma-Aldrich. 2-Chloro-5-chloromethylthiazole analytical standard 105827-91-6.

e AdipoGen Life Sciences. 2-Chloro-5-(chloromethyl)thiazole | CAS 105827-91-6.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b11765343/docs?utm_src=pdf-body-img#core-compound-analysis-2-chloro-5-chloromethyl-thiazole
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8233979/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11765343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Chem-Impex. 2-Chloro-5-formylthiazole.

» Sigma-Aldrich. 2-Chloro-5-chloromethylthiazole analytical standard 105827-91-6.

e BLD Pharm. 105827-91-6|2-Chloro-5-(chloromethyl)thiazole.

o European Patent Office. EP 0446913 Al - Process for the preparation of chlorothiazole
derivatives.

e ChemicalBook. (2025, August 28). 2-Chloro-5-chloromethylthiazole | 105827-91-6.

» MDPI. (2022, April 18). Synthetic Approaches to Biologically Active C-2-Substituted
Benzothiazoles.

» Apollo Scientific. 2-Chloro-5-(chloromethyl)-1,3-thiazole | 105827-91-6.

e IndiaMART. 2-Chloro-5-chloromethyl thiazole, 25kg.

 MDPI. (2021, March 7). An Overview on Synthetic 2-Aminothiazole-Based Compounds
Associated with Four Biological Activities.

e PubChem. 2-Chloro-5-chloromethylthiazole | CAH3CI2NS | CID 2763179.

e ChemicalBook. 105827-91-6(2-Chloro-5-chloromethylthiazole) Product Description.

o Justia Patents. (1996, December 13). Process for the preparation of 2-chloro-5-
chloromethylthiazole.

e NIH. (2011). 2-Chloro-5-chloromethyl-1,3-thiazole. PMC. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. mdpi.com [mdpi.com]
e 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
e 3. sfdchem.com [sfdchem.com]

e 4.105827-91-6 Cas No. | 2-Chloro-5-(chloromethyl)-1,3-thiazole | Apollo
[store.apolloscientific.co.uk]

e 5. 2-Chloro-5-chloromethylthiazole | C4AH3CI2NS | CID 2763179 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 6. 2-Chloro-5-(chloromethyl)thiazole | 105827-91-6 | Tokyo Chemical Industry (India) Pvt.
Ltd. [tcichemicals.com]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3200922/
https://www.benchchem.com/product/b11765343?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/27/8/2598
https://pdfs.semanticscholar.org/06b6/aca5b55a049a96125238c089308db44ab875.pdf
https://www.sfdchem.com/api-factory/chemical-pesticides/2-chloro-5-chloromethylthiazole.html
https://store.apolloscientific.co.uk/product/2-chloro-5-chloromethyl-13-thiazole
https://store.apolloscientific.co.uk/product/2-chloro-5-chloromethyl-13-thiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-chloromethylthiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-chloromethylthiazole
https://www.tcichemicals.com/IN/en/p/C3295
https://www.tcichemicals.com/IN/en/p/C3295
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11765343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

7. adipogen.com [adipogen.com]

8. m.indiamart.com [m.indiamart.com]

9. echemi.com [echemi.com]

10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

11. echemi.com [echemi.com]

12. 2-Chloro-5-chloromethylthiazole | 105827-91-6 [chemicalbook.com]

13. 105827-91-6 CAS MSDS (2-Chloro-5-chloromethylthiazole) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

14. nbinno.com [nbinno.com]

15. EP1031566AL1 - Process for the preparation of 2-chloro-5-chloromethyl-thiazole - Google
Patents [patents.google.com]

16. WO1997023469A1 - Process for the preparation of 2-chloro-5-chloromethyl-thiazole -
Google Patents [patents.google.com]

17. pdf.benchchem.com [pdf.benchchem.com]
18. pdf.benchchem.com [pdf.benchchem.com]
19. chempoint.com [chempoint.com]

20. fishersci.com [fishersci.com]

21. georganics.sk [georganics.sk]

22. echemi.com [echemi.com]

To cite this document: BenchChem. [Core Compound Analysis: 2-Chloro-5-
(chloromethyl)thiazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11765343/docs#core-compound-analysis-2-chloro-5-
chloromethyl-thiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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